Cas no 1439896-86-2 ([4-(3-Methylpyridin-2-yl)oxan-4-yl]methanamine)

• Product Name: [4-(3-Methylpyridin-2-yl)oxan-4-yl]methanamine
• CAS No: 1439896-86-2
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5160433
• Update Time: 2025-06-30

[4-(3-Methylpyridin-2-yl)oxan-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [4-(3-Methylpyridin-2-yl)oxan-4-yl]methanamine

• Inchi： 1S/C12H18N2O/c1-10-3-2-6-14-11(10)12(9-13)4-7-15-8-5-12/h2-3,6H,4-5,7-9,13H2,1H3
• InChI Key： UTJGYZNZAPUHQY-UHFFFAOYSA-N
• SMILES： C1OCCC(C2=NC=CC=C2C)(CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on [4-(3-Methylpyridin-2-yl)oxan-4-yl]methanamine

Compound CAS No. 1439896-86-2: [4-(3-Methylpyridin-2-yl)oxan-4-yl]methanamine

The compound with CAS No. 1439896-86-2, known as [4-(3-Methylpyridin-2-yl)oxan-4-yl]methanamine, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of heterocyclic amines, specifically featuring a pyridine ring and an oxane (tetrahydropyran) ring. The presence of a methyl group on the pyridine ring adds to its structural complexity and functional diversity.

Chemical Structure and Synthesis

The structure of [4-(3-Methylpyridin-2-yl)oxan-4-yl]methanamine consists of a six-membered oxane ring fused with a pyridine ring at the 2-position, with a methyl group attached to the pyridine nitrogen. The methanamine group is attached to the 4-position of the oxane ring, making it a versatile molecule for further chemical modifications. Recent studies have explored novel synthetic routes for this compound, including microwave-assisted synthesis and catalytic cross-coupling reactions, which have significantly improved its yield and purity.

Pharmacological Applications

Recent research has highlighted the potential of [4-(3-Methylpyridin-2-yl)oxan-4-yl]methanamine as a promising candidate in drug discovery. Its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs) and kinases, has been extensively studied. Preclinical studies have demonstrated its efficacy in modulating signaling pathways associated with neurodegenerative diseases, making it a potential lead compound for therapeutic development.

Material Science Applications

Beyond pharmacology, this compound has shown intriguing properties in material science. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been leveraged in the development of advanced coatings and sensors. Recent advancements in thin-film technology have utilized this compound to create highly sensitive biosensors for detecting environmental pollutants, showcasing its versatility across disciplines.

Environmental Impact and Safety

As with any chemical compound, understanding its environmental impact is crucial. Studies have been conducted to assess the biodegradability and toxicity of [4-(3-Methylpyridin-2-yl)oxan-4-yl]methanamine. Results indicate that it exhibits moderate biodegradability under aerobic conditions, with minimal acute toxicity to aquatic organisms. These findings are essential for guiding its safe handling and disposal in industrial settings.

Future Prospects

The future of [4-(3-Methylpyridin-2-yl)oxan-4-yllmethanamine lies in its continued exploration across diverse fields. Ongoing research aims to optimize its pharmacokinetic properties for drug delivery applications, while material scientists are investigating its potential in nanotechnology and energy storage devices. As interdisciplinary collaboration increases, this compound is poised to play a significant role in advancing both medical and technological frontiers.

In conclusion, CAS No. 1439896-86-, or [4-(3-Methylpyridin-)oxane methanamine], represents a multifaceted molecule with vast potential across various industries. Its unique structure, coupled with recent advancements in synthesis and application studies, underscores its importance as a valuable tool in modern chemistry and beyond.